5-bromo-2-(pyrrolidin-3-yloxy)pyridine dihydrochloride
Catalog No.
S6508656
CAS No.
2751621-00-6
M.F
C9H13BrCl2N2O
M. Wt
316
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2751621-00-6
Product Name
5-bromo-2-(pyrrolidin-3-yloxy)pyridine dihydrochloride
Molecular Formula
C9H13BrCl2N2O
Molecular Weight
316
5-bromo-2-(pyrrolidin-3-yloxy)pyridine dihydrochloride, or BPY, is a chemical compound derived from pyridine. It is known for its biological activity, particularly as a modulator of nicotinic acetylcholine receptors (nAChRs). BPY was first synthesized and characterized in 2002 by a team of researchers from the University of Warsaw in Poland.
BPY is a white solid at room temperature with a molecular formula of C11H16BrN3O. It has a melting point of 209-211°C and a boiling point of 404.1°C at 760 mmHg. BPY is soluble in water, ethanol, and methanol, and its solubility increases at higher temperatures. The compound has a strong absorption peak at 297 nm in UV-Vis spectrophotometry.
BPY can be synthesized using a variety of methods, including the reaction of 2-bromopyridine and 3-pyrrolidinol under acidic conditions or the cyclization of 3-bromo-N-(3-pyrrolidinyl)aniline in the presence of a base. Characterization of BPY can be done using techniques such as nuclear magnetic resonance spectroscopy (NMR), infrared spectroscopy (IR), and mass spectrometry (MS).
The biological activity of BPY can be measured using various analytical methods, including radioligand binding assays, electrophysiology, calcium imaging, and fluorescence microscopy. These techniques allow for the study of BPY's interactions with nAChRs and other cellular targets.
BPY is a potent and selective modulator of nAChRs, which play a role in a variety of physiological processes including memory, attention, and arousal. BPY has been shown to enhance cognitive function in animal models and has potential therapeutic applications in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Additionally, BPY has demonstrated antinociceptive and anti-inflammatory effects, suggesting it may have potential in pain management.
Studies have shown that BPY has low toxicity and is generally well-tolerated in animal models. However, further research is needed to establish its safety and potential side effects in humans.
BPY has a wide range of potential applications in scientific experiments, including the study of nAChR function and modulation, the development of therapeutic agents for cognitive disorders and pain management, and the investigation of new drug targets for cancer and other diseases.
BPY is a relatively new compound, and research on its properties and applications is still in its early stages. However, there is growing interest in BPY's potential as a therapeutic agent, as well as its use as a tool in the study of nAChRs and other cellular targets.
BPY has potential implications in various fields of research and industry, including pharmaceuticals, biotechnology, and agrochemicals. Its ability to modulate nAChRs and other cellular targets makes it a promising candidate for the development of new therapeutic agents for a variety of diseases, including cognitive disorders, pain, and cancer.
While BPY shows promise as a therapeutic agent, there are limitations to its use. For example, its solubility in water decreases at lower temperatures, which may hinder its formulation and delivery as a drug. Additionally, more research is needed to establish its safety and potential side effects in humans.
for BPY research include the development of new synthetic methods to improve its stability and solubility, the investigation of its effects on other cellular targets beyond nAChRs, and the evaluation of its potential as a therapeutic agent in clinical trials. Ultimately, BPY has the potential to make significant contributions to the fields of neuroscience, pharmacology, and medicine.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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